Cas no 351-54-2 (3-Fluoro-4-methoxybenzaldehyde)

• Product Name: 3-Fluoro-4-methoxybenzaldehyde
• CAS No: 351-54-2
• MF: C₈H₇FO₂
• MW: 154.138386011124
• MDL: MFCD00003349
• CID: 37006
• PubChem ID: 67696
• Update Time: 2025-05-20

3-Fluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxybenzaldehyde
• 3-fluoro-para-anisaldehyde
• 3-Fluoro-p-anisaldehyde
• 3-FLUORO-4-ANISALDEHYDE
• 3-Fluor-4-methoxy-benzaldehyd
• 3-fluoro-4-methoxy-benzaldehyde
• 3-fluoro-4-methoxybenzaldehyde(SALTDATA: FREE)
• 3-fluoroanisaldehyde
• 4-methoxy-3-fluorobenzaldehyde
• vhr cf do1
• Benzaldehyde, 3-fluoro-4-methoxy-
• 3-fluoro-4-methoxy benzaldehyde
• SOQCZBSZZLWDGU-UHFFFAOYSA-N
• 3-fluoro-anisaldehyde
• PubChem1448
• 3-fluoro4-methoxybenzaldehyde
• KSC226A5T
• 3-fluoro-4-methoxybenz aldehyde
• SOQCZBSZZ
• SY004508
• F0480
• 3--Fluoro-4-methoxybenzaldehyde
• J-512491
• NS00041424
• HY-W007614
• AKOS000260496
• Z94599216
• AC-14095
• K2CG7GUS9W
• AM20060040
• MFCD00003349
• CK2105
• p-Anisaldehyde, 3-fluoro-
• A6176
• 3-Fluoro-4-methoxybenzaldehyde, 99%
• EINECS 206-514-3
• 3-Fluoro-4-methoxybenzaldehyde #
• UPCMLD0ENAT5395994:001
• PS-8885
• SOQCZBSZZLWDGU-UHFFFAOYSA-
• SCHEMBL435689
• FT-0615688
• UNII-K2CG7GUS9W
• CS-W007614
• InChI=1/C8H7FO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• DTXSID20188596
• EN300-13952
• 351-54-2
• DB-028490
• 3-Fluoro-p-anisaldehyde;
• 4-Methoxy-3-fluorobenzaldehyde;
• 206-514-3
• DTXCID80111087
• FF64022

• MDL： MFCD00003349
• Inchi： 1S/C8H7FO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• InChI Key： SOQCZBSZZLWDGU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1OC
• BRN： 1942621

Computed Properties

• Exact Mass: 154.04300
• Monoisotopic Mass: 154.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.192
• Melting Point: 34-35 °C (lit.)
• Boiling Point: 132°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.608
• PSA: 26.30000
• LogP: 1.64680
• Solubility: Not available
• Sensitiveness: Air Sensitive

3-Fluoro-4-methoxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, AIR SENSITIVE
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Fluoro-4-methoxybenzaldehyde

Comprehensive Overview of 3-Fluoro-4-methoxybenzaldehyde (CAS No. 351-54-2): Properties, Applications, and Industry Insights

3-Fluoro-4-methoxybenzaldehyde (CAS No. 351-54-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated benzaldehyde derivative combines a methoxy group (-OCH₃) and a fluorine atom (-F) at the 4- and 3-positions of the benzene ring, respectively, offering distinct reactivity and stability. Its molecular formula, C₈H₇FO₂, and molecular weight of 154.14 g/mol make it a valuable intermediate in synthetic chemistry.

The growing demand for fluoroaromatic compounds like 3-Fluoro-4-methoxybenzaldehyde is driven by their role in drug discovery and advanced material design. Researchers frequently search for "synthesis of 3-Fluoro-4-methoxybenzaldehyde" or "351-54-2 applications in medicinal chemistry," reflecting its relevance in cutting-edge science. This compound’s electron-withdrawing fluorine and electron-donating methoxy groups create a balanced electronic profile, enabling selective reactions in cross-coupling and condensation processes.

In pharmaceuticals, 3-Fluoro-4-methoxybenzaldehyde serves as a precursor for bioactive molecules, particularly in developing anti-inflammatory and CNS-targeting drugs. Its structural motif is found in compounds investigated for neurodegenerative diseases, aligning with trending searches like "fluorinated aldehydes in drug design." The agrochemical sector also leverages its derivatives for crop protection agents, addressing global concerns about sustainable agriculture.

From a technical perspective, 351-54-2 exhibits a melting point of 40–42°C and a boiling point of 250–252°C, with solubility in common organic solvents. These properties are critical for industrial scale-up, a topic often queried as "handling 3-Fluoro-4-methoxybenzaldehyde safety." Modern green chemistry trends emphasize its potential in solvent-free reactions, reducing environmental impact—a hotspot in "eco-friendly fluorochemical synthesis" discussions.

The compound’s spectral data (e.g., ¹H NMR, ¹³C NMR, and IR spectra) are well-documented, aiding quality control. Analytical queries such as "HPLC methods for 3-Fluoro-4-methoxybenzaldehyde" highlight its need for precise characterization. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a practical consideration for manufacturers.

Emerging applications include organic electronics, where fluorinated benzaldehydes contribute to light-emitting materials. This aligns with searches like "351-54-2 in OLED research," showcasing its interdisciplinary utility. Regulatory compliance, another frequent search topic, confirms its non-hazardous status under standard handling protocols, ensuring broad accessibility.

In conclusion, 3-Fluoro-4-methoxybenzaldehyde (CAS No. 351-54-2) exemplifies the synergy of fluorine and methoxy functionalities, addressing demands from life sciences to advanced materials. Its adaptability to green synthesis and alignment with industry 4.0 trends solidify its position as a cornerstone in modern chemistry.